Cas no 1261876-49-6 (3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1261876-49-6
• MF: C₁₂H₅F₆N
• MW: 277.165223836899
• CID: 4924767
• Update Time: 2025-10-30

3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5F6N/c13-8-3-1-2-6(10(8)14)9-7(12(16,17)18)4-5-19-11(9)15/h1-5H
• InChI Key： CKMFBXVVNOZIHE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C1C=CC=C(C=1F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine

3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine, identified by the CAS number 1261876-49-6, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine atoms and a trifluoromethyl group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds like 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine in the development of advanced materials and pharmaceuticals. The fluorination process enhances the stability and bioavailability of such compounds, making them ideal candidates for drug design. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potential as a lead molecule in the development of novel antiviral agents due to its ability to inhibit specific viral enzymes.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine ring with the desired substituents. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the aromatic ring.

The physical and chemical properties of 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine have been extensively studied. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial processes. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, further enhancing our understanding of its behavior in different chemical environments.

The application of this compound extends beyond pharmaceuticals. It has shown promise in the field of agrochemicals, where it can serve as an active ingredient in pesticides due to its ability to target specific pests without harming beneficial organisms. Furthermore, its stability under harsh conditions makes it a potential candidate for use in high-performance materials such as polymers and coatings.

In conclusion, 3-(2,3-Difluorophenyl)-2-fluoro-4-(trifluoromethyl)pyridine is a versatile compound with a wide range of applications. Its unique structure and chemical properties make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new potential uses for this compound, its significance in various fields is expected to grow further.